Cas no 1261433-69-5 (2,6-Bis(2-(trifluoromethyl)phenyl)nicotinaldehyde)

• Product Name: 2,6-Bis(2-(trifluoromethyl)phenyl)nicotinaldehyde
• CAS No: 1261433-69-5
• MF: C₂₀H₁₁F₆NO
• MW: 395.297866106033
• CID: 4983966
• Update Time: 2025-06-08

2,6-Bis(2-(trifluoromethyl)phenyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(2-(trifluoromethyl)phenyl)nicotinaldehyde

• Inchi： 1S/C20H11F6NO/c21-19(22,23)15-7-3-1-5-13(15)17-10-9-12(11-28)18(27-17)14-6-2-4-8-16(14)20(24,25)26/h1-11H
• InChI Key： ZUZWAMRWRZDUST-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C(C=O)=CC=C(C2C=CC=CC=2C(F)(F)F)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 534
• XLogP3: 5.4
• Topological Polar Surface Area: 30

Additional information on 2,6-Bis(2-(trifluoromethyl)phenyl)nicotinaldehyde

Introduction to 2,6-Bis(2-(trifluoromethyl)phenyl)nicotinaldehyde (CAS No. 1261433-69-5) in Modern Chemical Biology and Medicinal Chemistry

2,6-Bis(2-(trifluoromethyl)phenyl)nicotinaldehyde, identified by the chemical identifier CAS No. 1261433-69-5, represents a compound of significant interest in the realms of chemical biology and medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents and as a key intermediate in synthetic organic chemistry. The presence of multiple functional groups, including the aldehyde moiety and the trifluoromethyl-substituted aromatic rings, imparts unique physicochemical properties that make this compound a promising candidate for further exploration.

The structural composition of 2,6-Bis(2-(trifluoromethyl)phenyl)nicotinaldehyde is defined by its two aromatic rings linked through a central nicotinaldehyde core. The substitution pattern, particularly the introduction of trifluoromethyl groups at the para positions of the phenyl rings, significantly influences the electronic distribution and reactivity of the molecule. This structural motif is not only reminiscent of many biologically active compounds but also aligns with contemporary trends in drug design, where fluorinated aromatic systems are increasingly employed to enhance metabolic stability, binding affinity, and overall pharmacological efficacy.

In recent years, there has been a surge in research focused on the development of small-molecule modulators that can interact with biological targets at the molecular level. 2,6-Bis(2-(trifluoromethyl)phenyl)nicotinaldehyde has emerged as a compound of interest in this context due to its ability to engage with various enzymatic and protein targets. For instance, studies have suggested that this molecule may exhibit inhibitory activity against certain kinases and transcription factors, which are pivotal in regulating cellular processes such as proliferation, differentiation, and apoptosis. The trifluoromethyl group, in particular, has been shown to modulate binding interactions by influencing both hydrophobicity and electronic properties.

The aldehyde functionality present in 2,6-Bis(2-(trifluoromethyl)phenyl)nicotinaldehyde serves as a versatile handle for further chemical manipulation. This allows for the facile synthesis of more complex derivatives through condensation reactions with various nucleophiles or as a precursor in cross-coupling reactions. Such synthetic versatility is highly valuable in medicinal chemistry pipelines where rapid access to structurally diverse libraries is essential for hit identification and optimization.

Advances in computational chemistry have further propelled the study of 2,6-Bis(2-(trifluoromethyl)phenyl)nicotinaldehyde by enabling high-throughput virtual screening and molecular docking studies. These computational approaches have been instrumental in predicting potential binding modes and affinities with biological targets, thereby expediting the drug discovery process. The integration of experimental data with computational insights has provided a more holistic understanding of how this compound interacts with its intended targets.

Moreover, recent experimental investigations have highlighted the role of 2,6-Bis(2-(trifluoromethyl)phenyl)nicotinaldehyde in modulating inflammatory pathways. The compound has been observed to influence key signaling molecules involved in inflammation, suggesting its potential as an anti-inflammatory agent. This aligns with broader trends in therapeutic development where targeting inflammation is recognized as a critical strategy for managing various chronic diseases.

The synthesis of 2,6-Bis(2-(trifluoromethyl)phenyl)nicotinaldehyde presents an interesting challenge due to its complex structural features. However, modern synthetic methodologies have made significant strides in addressing these challenges. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have enabled efficient construction of the desired framework. These advancements not only facilitate access to this compound but also contribute to the broader toolkit available for medicinal chemists.

The pharmacokinetic profile of 2,6-Bis(2-(trifluoromethyl)phenyl)nicotinaldehyde is another critical aspect that has been under investigation. Studies have examined its solubility, stability under various conditions, and potential metabolic pathways. Understanding these properties is essential for optimizing drug delivery systems and ensuring therapeutic efficacy. The trifluoromethyl group's influence on lipophilicity and metabolic resistance has been particularly scrutinized in these studies.

In conclusion, 2,6-Bis(2-(trifluoromethyl)phenyl)nicotinaldehyde (CAS No. 1261433-69-5) stands as a testament to the intersection of innovative design and functional utility in chemical biology and medicinal chemistry. Its unique structural features offer multiple avenues for therapeutic intervention and synthetic exploration. As research continues to uncover new applications and mechanisms of action, this compound is poised to play an increasingly significant role in the development of next-generation pharmaceuticals.